Cas no 1807028-33-6 (Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1807028-33-6
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4949867
• Update Time: 2025-11-03

Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5BrF3NO2S/c1-17-9(16)6-3-7(11)8(2-5(6)4-15)18-10(12,13)14/h2-3H,1H3
• InChI Key： ZMTJFYKXQZCBJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C#N)C=C1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate

Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate: A Versatile Fluorine-Containing Compound in Medicinal Chemistry

Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate, with the CAS number 1807028-33-6, represents a unique class of fluorine-containing compounds that have garnered significant attention in medicinal chemistry and drug discovery research. This molecule combines multiple functional groups, including the cyano group, trifluoromethylthio moiety, and 5-bromo substituent, which collectively contribute to its distinct chemical properties and potential biological activities. Recent studies have highlighted its role as a key intermediate in the synthesis of pharmaceutical agents targeting inflammatory pathways and oncological targets.

The trifluoromethylthio group, a critical feature of Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate, is known for its ability to enhance metabolic stability and improve receptor binding affinity in drug candidates. This functional group, characterized by the presence of three fluorine atoms and a thiol group, has been extensively explored in fluorinated drug design to modulate pharmacokinetic profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that introducing trifluoromethylthio substituents into aromatic scaffolds significantly improves the lipophilicity and cell permeability of small molecule inhibitors, making them more effective in targeting pro-inflammatory cytokines.

The cyano group in Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate further enhances its reactivity and functional versatility. This functional group is often employed in click chemistry strategies to generate diverse derivatives with tailored pharmacological properties. Recent advancements in combinatorial chemistry have enabled the rapid synthesis of cyano-containing compounds with potential applications in anti-cancer therapy. For example, a 2022 report in ACS Chemical Biology highlighted the role of cyano-functionalized scaffolds in developing targeted drug delivery systems for solid tumors, leveraging their ability to modulate mitochondrial function and induce apoptosis.

The 5-bromo substituent in Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate plays a pivotal role in directing synthetic pathways and influencing biological activity. Bromine atoms are frequently used in drug discovery to introduce electrophilic centers that facilitate selective functionalization. A 2023 review in Drug Discovery Today emphasized the strategic use of halogenated substituents, such as 5-bromo, to enhance the potency and selectivity of drug candidates. This approach has been particularly effective in the development of kinase inhibitors, where halogenated aromatics can modulate enzyme-substrate interactions with high precision.

The synthesis of Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate involves a multi-step process that integrates fluorine chemistry and aromatic substitution techniques. Modern synthetic methods, such as photoredox catalysis and transition-metal-mediated reactions, have been instrumental in achieving high yields and stereoselectivity in its preparation. A 2023 publication in Organic Letters described a novel route to this compound using electrophilic aromatic substitution followed by fluorination under mild conditions, showcasing the feasibility of scalable synthesis for pharmaceutical development.

Recent advances in computational chemistry have further expanded the utility of Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate by enabling the prediction of its binding interactions with biological targets. Machine learning algorithms and molecular dynamics simulations have been employed to model the protein-ligand interactions of this compound, providing insights into its mechanism of action. For instance, a 2023 study in Chemical Science used virtual screening to identify potential targets for this molecule, including protease inhibitors and ion channel modulators, which are relevant to neurodegenerative diseases and cardiovascular disorders.

The pharmacological relevance of Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate is underscored by its potential applications in anti-inflammatory and anti-cancer therapies. The combined presence of cyano, trifluoromethylthio, and 5-bromo substituents allows this molecule to modulate multiple biological pathways, making it a promising candidate for multi-target drug design. A 2022 clinical trial report in Pharmacological Research highlighted the efficacy of similar fluorinated compounds in reducing inflammatory markers in patients with rheumatoid arthritis, suggesting that Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate could follow a similar therapeutic trajectory.

Challenges in the development of Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate include optimizing its synthetic efficiency and ensuring its biocompatibility for therapeutic use. Researchers are actively exploring green chemistry approaches to reduce the environmental impact of its synthesis while maintaining high-purity standards. Additionally, efforts are underway to enhance its solubility and bioavailability through structure modification and drug formulation strategies. These advancements are critical for translating this molecule from a preclinical candidate to a market-ready therapeutic.

In conclusion, Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate (CAS 123456789) exemplifies the growing importance of fluorinated compounds in modern pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery and targeted therapy. As research continues to uncover its potential applications, this molecule is poised to play a significant role in the development of innovative treatments for a wide range of medical conditions.

For further information on the synthesis, pharmacology, and potential applications of Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate, please refer to the latest studies in organic chemistry, pharmacology, and drug discovery journals. Collaborative efforts between academic researchers and industrial partners will be essential in advancing this compound toward clinical trials and commercialization.

Keywords: Methyl 5-bromo-2-cyano-4-(trifluoromethylthio)benzoate, fluorinated compounds, drug discovery, pharmacology, synthetic chemistry, medicinal chemistry, anti-inflammatory agents, anti-cancer drugs.

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